Cas no 478065-22-4 ((2Z)-2-(3,4-dimethoxyphenyl)-3-[2-(methylsulfanyl)quinolin-3-yl]prop-2-enenitrile)

• Product Name: (2Z)-2-(3,4-dimethoxyphenyl)-3-[2-(methylsulfanyl)quinolin-3-yl]prop-2-enenitrile
• CAS No: 478065-22-4
• CID: 4653513
• Update Time: 2025-06-15

(2Z)-2-(3,4-dimethoxyphenyl)-3-[2-(methylsulfanyl)quinolin-3-yl]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(3,4-dimethoxyphenyl)-3-[2-(methylsulfanyl)quinolin-3-yl]prop-2-enenitrile

Additional information on (2Z)-2-(3,4-dimethoxyphenyl)-3-[2-(methylsulfanyl)quinolin-3-yl]prop-2-enenitrile

Comprehensive Overview of (2Z)-2-(3,4-dimethoxyphenyl)-3-[2-(methylsulfanyl)quinolin-3-yl]prop-2-enenitrile (CAS No. 478065-22-4)

The compound (2Z)-2-(3,4-dimethoxyphenyl)-3-[2-(methylsulfanyl)quinolin-3-yl]prop-2-enenitrile, identified by its CAS No. 478065-22-4, is a synthetic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a quinoline core and a dimethoxyphenyl group, makes it a promising candidate for various applications, including drug development and optoelectronic materials. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in precision medicine and diagnostic technologies.

One of the key features of (2Z)-2-(3,4-dimethoxyphenyl)-3-[2-(methylsulfanyl)quinolin-3-yl]prop-2-enenitrile is its Z-configuration, which influences its stereochemical properties and biological activity. This configuration is critical for its interaction with biological targets, such as enzymes or receptors, making it a subject of study in structure-activity relationship (SAR) research. The presence of the methylsulfanyl group further enhances its binding affinity, a topic frequently explored in medicinal chemistry forums and academic publications.

In recent years, the demand for quinoline derivatives has surged due to their versatility in drug design. (2Z)-2-(3,4-dimethoxyphenyl)-3-[2-(methylsulfanyl)quinolin-3-yl]prop-2-enenitrile is no exception, with studies highlighting its potential in anticancer and anti-inflammatory applications. These properties resonate with current healthcare trends, such as personalized medicine and the search for novel small-molecule therapeutics. Additionally, its nitrile functional group offers opportunities for further chemical modifications, a feature highly valued in drug discovery pipelines.

From a materials science perspective, the compound's conjugated system and electron-rich moieties make it a candidate for organic semiconductors or light-emitting diodes (OLEDs). This aligns with the growing interest in sustainable and energy-efficient technologies, a hot topic in both academic and industrial circles. Researchers are also investigating its photophysical properties, which could pave the way for innovations in bioimaging and sensor development.

The synthesis of (2Z)-2-(3,4-dimethoxyphenyl)-3-[2-(methylsulfanyl)quinolin-3-yl]prop-2-enenitrile typically involves multi-step organic reactions, including condensation and cyclization processes. These methods are well-documented in peer-reviewed journals, catering to the needs of synthetic chemists seeking high-yield protocols. The compound's CAS No. 478065-22-4 serves as a unique identifier in chemical databases, facilitating easy access to its physicochemical data and safety profiles.

In conclusion, (2Z)-2-(3,4-dimethoxyphenyl)-3-[2-(methylsulfanyl)quinolin-3-yl]prop-2-enenitrile represents a multifaceted compound with broad applicability in both life sciences and advanced materials. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in areas like targeted therapy and green chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.